Cas no 201215-93-2 (1-Benzyl-3-((pyridin-3-yl)methyl)thiourea)

• Product Name: 1-Benzyl-3-((pyridin-3-yl)methyl)thiourea
• CAS No: 201215-93-2
• MF: C₁₃H₁₃N₃S
• MW: 243.327420949936
• MDL: MFCD00088576
• CID: 1024268
• PubChem ID: 804302
• Update Time: 2025-04-20

1-Benzyl-3-((pyridin-3-yl)methyl)thiourea Chemical and Physical Properties

Names and Identifiers

• 1-Phenyl-3-(pyridin-3-ylmethyl)thiourea
• AC1LFK7J
• AC1Q7ELU
• ANW-60249
• CHEMBL2391569
• HMS1786P05
• N-(3-pyridinylmethyl)-N'-phenyl thiourea
• N-phenyl-N'-(3-pyridinyl)thiourea
• N-phenyl-N'-(pyridin-3-ylmethyl)thiourea
• 1-Phenyl-3-((pyridin-3-yl)methyl)thiourea
• SCHEMBL16566454
• AKOS000581061
• MFCD00088576
• 1-BENZYL-3-((PYRIDIN-3-YL)METHYL)THIOUREA
• AS-40875
• BDBM50435355
• 1-Phenyl-3-[(pyridin-3-yl)methyl]thiourea
• 1-phenyl-3-(3-pyridylmethyl)-2-thiourea
• EN300-25455
• DTXSID80355520
• 201215-93-2
• CS-0215499
• Z45804994
• STK112747
• Thiourea, N-phenyl-N'-(3-pyridinylmethyl)-
• 1-Benzyl-3-((pyridin-3-yl)methyl)thiourea

• MDL： MFCD00088576
• Inchi： 1S/C13H13N3S/c17-13(16-12-6-2-1-3-7-12)15-10-11-5-4-8-14-9-11/h1-9H,10H2,(H2,15,16,17)
• InChI Key： QFHALJZCNJGTFQ-UHFFFAOYSA-N
• SMILES： S=C(NC1C=CC=CC=1)NCC1C=NC=CC=1

Computed Properties

• Exact Mass: 243.08319
• Monoisotopic Mass: 243.08301860g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 69Ų

Experimental Properties

• PSA: 36.95

1-Benzyl-3-((pyridin-3-yl)methyl)thiourea Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)